Cas no 1690033-18-1 ((2S)-1-amino-3-(dimethylamino)propan-2-ol)

(2S)-1-Amino-3-(dimethylamino)propan-2-ol is a chiral amino alcohol derivative characterized by its stereospecific (S)-configuration at the C2 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and asymmetric catalysts. Its structural features—a primary amine, a tertiary dimethylamino group, and a hydroxyl moiety—enable diverse reactivity, including chelation and nucleophilic substitution. The stereocenter enhances its utility in enantioselective applications, while the dimethylamino group contributes to solubility in polar solvents. This compound is valued for its potential in modulating physicochemical properties of target molecules, such as bioavailability or ligand binding affinity, making it relevant for medicinal chemistry and materials science applications.

(2S)-1-amino-3-(dimethylamino)propan-2-ol structure

1690033-18-1 structure

Product Name:(2S)-1-amino-3-(dimethylamino)propan-2-ol

CAS No:1690033-18-1

MF:C₅H₁₄N₂O

MW:118.177461147308

CID:5969666

PubChem ID:28108383

Update Time:2025-05-20

(2S)-1-amino-3-(dimethylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-Propanol, 1-amino-3-(dimethylamino)-, (2S)-
- (2S)-1-amino-3-(dimethylamino)propan-2-ol
- (S)-1-Amino-3-(dimethylamino)propan-2-ol
- SCHEMBL6534348
- 1690033-18-1
- EN300-2985884
- Inchi： 1S/C5H14N2O/c1-7(2)4-5(8)3-6/h5,8H,3-4,6H2,1-2H3/t5-/m0/s1
- InChI Key： QIDAFVGPTLOALB-YFKPBYRVSA-N
- SMILES： C(N)[C@H](O)CN(C)C

Computed Properties

Exact Mass: 118.110613074g/mol
Monoisotopic Mass: 118.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 56.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 49.5Å²

Experimental Properties

Density: 0.985±0.06 g/cm3(Predicted)
Boiling Point: 182.3±7.0 °C(Predicted)
pka: 12.56±0.35(Predicted)

(2S)-1-amino-3-(dimethylamino)propan-2-ol Pricemore >>

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